Cas no 54127-92-3 (Pyrimidine, 2-chloro-5-(2-methoxyethyl)-)

Pyrimidine, 2-chloro-5-(2-methoxyethyl)- structure
54127-92-3 structure
Product name:Pyrimidine, 2-chloro-5-(2-methoxyethyl)-
CAS No:54127-92-3
MF:C7H9ClN2O
MW:172.61216044426
CID:355388
PubChem ID:20483412

Pyrimidine, 2-chloro-5-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-chloro-5-(2-methoxyethyl)-
    • 2-chloro-5-(2-methoxyethyl)pyrimidine
    • DTXSID10607847
    • 54127-92-3
    • SCHEMBL11145787
    • Inchi: InChI=1S/C7H9ClN2O/c1-11-3-2-6-4-9-7(8)10-5-6/h4-5H,2-3H2,1H3
    • InChI Key: UENWVFNBHFTLHK-UHFFFAOYSA-N
    • SMILES: COCCC1=CN=C(Cl)N=C1

Computed Properties

  • Exact Mass: 172.04047
  • Monoisotopic Mass: 172.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35Ų
  • XLogP3: 1.3

Experimental Properties

  • PSA: 35.01

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